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Compound of Interest

Compound Name:
2,5-dichloro-[1,3]thiazolo[5,4-

b]pyridine

CAS No.: 857970-66-2

Cat. No.: B2378761

Get Quote

2,5-dichloro-[1]thiazolo[5,4-b]pyridine is a halogenated heterocyclic compound of significant

interest to researchers in medicinal chemistry and drug development. Its scaffold is a key

component in the synthesis of various kinase inhibitors, including those targeting c-KIT, making

it a valuable intermediate for developing novel therapeutics.[2] As with any novel or specialized

research chemical, a comprehensive understanding of its potential hazards is paramount to

ensuring the safety of laboratory personnel.

While a specific, supplier-issued Safety Data Sheet (SDS) for 2,5-dichloro-[1]thiazolo[5,4-

b]pyridine (CAS No. 857970-66-2) is not consistently available across major distributors, a

robust safety profile can be constructed through a careful analysis of its chemical properties

and data from structurally analogous compounds. This guide synthesizes available data with

established chemical safety principles to provide researchers, scientists, and drug development

professionals with a practical and in-depth framework for its safe handling, storage, and

disposal. Our approach is grounded in the Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals and leverages data from close analogs like 2,5-dichloropyridine

and 2-chloro-[1]thiazolo[5,4-b]pyridine to establish a reliable safety paradigm.
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Section 1: Hazard Identification and Probable GHS
Classification
The primary step in safe handling is understanding the intrinsic hazards of the material. Based

on the GHS classifications of close structural analogs, a presumptive classification for 2,5-

dichloro-[1]thiazolo[5,4-b]pyridine can be established. Both 2,5-dichloropyridine[3] and 2-

chloro-[1]thiazolo[5,4-b]pyridine[4] exhibit similar hazard profiles, lending high confidence to

this assessment.

Probable GHS Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3][4]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[3][4]

Serious Eye Damage/Eye Irritation (Category 2/2A): Causes serious eye irritation.[3][4]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[3][4]

These classifications necessitate the use of specific GHS pictograms on all labels for this

compound, providing an immediate visual warning of the potential hazards.

GHS Pictograms and Associated Hazards.

The signal word "Warning" is appropriate for this combination of hazard categories.[3] A

summary of the corresponding hazard (H) and precautionary (P) statements is crucial for day-

to-day lab work.
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Statement Type Code Statement Text

Hazard H302 Harmful if swallowed.[3][4]

H315 Causes skin irritation.[3][4]

H319
Causes serious eye irritation.

[3][4]

H335
May cause respiratory

irritation.[3][4]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[3]

P264
Wash skin thoroughly after

handling.[3]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[3]

P301+P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.[3]

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

Section 2: Understanding the Physicochemical
Landscape
The physical and chemical properties of a substance are deterministic of its behavior under

laboratory conditions and inform the necessary engineering controls and handling procedures.
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For instance, the compound's solid-state and low vapor pressure suggest that the primary

exposure risk during handling is the inhalation of airborne dust rather than vapors at room

temperature.[1]

Property Value
Implication for Safe
Handling

Molecular Formula C₆H₂Cl₂N₂S -

Molecular Weight 205.06 g/mol -

Appearance
Likely a solid (based on

analogs)

Handle in a manner that

avoids dust generation.

Density 1.7 g/cm³ [1]

Boiling Point 295.2 °C at 760 mmHg [1]

Flash Point 132.3 °C [1]

Vapor Pressure 0.0 mmHg at 25 °C [1]

Stability
Stable under normal

conditions.
[3]

Hazardous Decomposition

Combustion may produce toxic

fumes of carbon oxides (CO,

CO₂), nitrogen oxides (NOx),

and hydrogen chloride gas.[3]

Use appropriate respiratory

protection during fire-fighting.

Section 3: Protocols for Safe Handling, Storage, and
Personal Protection
A systematic approach to handling minimizes exposure and mitigates risk. The following

protocols are based on the compound's hazard profile and physical properties.

Engineering Controls: The First Line of Defense
The causality behind using specific engineering controls is to contain the chemical at the

source, preventing it from entering the general laboratory environment.
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Chemical Fume Hood: All weighing and transfers of solid 2,5-dichloro-[1]thiazolo[5,4-

b]pyridine must be performed inside a certified chemical fume hood. This is critical to contain

any airborne dust, protecting the user from respiratory irritation as dictated by its STOT SE 3

classification.[3][4]

Ventilation: Ensure the laboratory is well-ventilated to dilute any fugitive emissions.[5]

Personal Protective Equipment (PPE): The Essential
Barrier
PPE is not a substitute for good engineering controls but is a mandatory final barrier between

the researcher and the chemical.

Eye Protection: Chemical safety goggles that form a seal around the eyes are required.

Standard safety glasses are insufficient as they do not protect from dust. This is mandated

by the Category 2A classification for serious eye irritation.[3][4]

Hand Protection: Wear chemical-resistant gloves, such as nitrile, and inspect them before

each use. Change gloves immediately if contamination is suspected. The rationale is the

compound's classification as a Category 2 skin irritant.[3][4]

Body Protection: A fully buttoned laboratory coat must be worn. For larger quantities, a

chemical-resistant apron may be advisable.

Respiratory Protection: Under normal handling conditions within a fume hood, respiratory

protection is not typically required. However, if there is a potential for significant dust

generation (e.g., during a spill cleanup outside of a hood), a NIOSH-approved respirator with

a particulate filter (e.g., N95) is necessary.

Workflow for Handling Chemical Powders
The following workflow illustrates a self-validating system for safely handling potent or

hazardous chemical powders.
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Preparation Phase

Handling Phase (Inside Fume Hood)

Post-Handling Phase

Review SDS & Protocols

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Verify Fume Hood Function

Weigh Compound on
Tared Weigh Paper

Proceed

Carefully Transfer to Reaction Vessel

Clean Spatula & Weigh Paper
with Solvent-Wetted Wipe

Dispose of Contaminated Wipes
in Hazardous Waste

Proceed

Decontaminate Work Surface

Remove PPE & Wash Hands

Click to download full resolution via product page

Systematic Workflow for Handling Hazardous Solids.
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Storage Requirements
Container: Keep the container tightly closed and properly labeled with the chemical name

and GHS pictograms.[3]

Location: Store in a cool, dry, and well-ventilated area.[3]

Compatibility: Store away from incompatible materials, particularly strong oxidizing agents.[3]

Security: For potent compounds, it is good practice to store them in a locked cabinet or a

controlled-access area.[3]

Section 4: Emergency Response Protocols
Preparedness is key to mitigating the consequences of an accidental exposure or release.

First-Aid Measures
These steps are based on the expected effects from analog compounds.[3][6]

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,

administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate

medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. If skin irritation occurs, seek medical

attention.[3]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious, give

them one or two glasses of water to drink. Never give anything by mouth to an unconscious

person. Seek immediate medical attention.[3]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder,

or appropriate foam.[3]

Specific Hazards: The material is combustible. Fire may produce irritating, corrosive, and/or

toxic gases, including nitrogen oxides, carbon oxides, and hydrogen chloride.[3]

Protective Equipment: Firefighters must wear full protective clothing and a self-contained

breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or other

positive pressure mode.[3]

Accidental Release Measures (Spill Cleanup)
The following decision tree provides a logical flow for responding to a spill.
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Spill Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size & Location

Small Spill
(Inside Hood)

Small & Contained

Large Spill or
Spill Outside Hood

Large or Uncontained

Ensure Proper PPE is Worn Call Emergency Personnel
(EHS/Safety Officer)

Cover with Inert Absorbent
(e.g., Vermiculite, Sand)

Gently Sweep/Scoop into
a Labeled, Sealable Container

Decontaminate Area with
Appropriate Solvent & Soap

Dispose of as Hazardous Waste

Secure Area Until
Response Team Arrives

Click to download full resolution via product page

Decision Tree for Chemical Spill Response.
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Section 5: Toxicological and Ecotoxicological
Considerations

Toxicological Profile: The primary known toxicological effects are acute toxicity if swallowed

and irritation to the skin, eyes, and respiratory tract.[3][4] Data regarding chronic exposure,

carcinogenicity, mutagenicity, and reproductive toxicity are not available for this specific

compound or its close analogs.[3] In the absence of data, it is prudent to treat the compound

as potentially hazardous with prolonged exposure and minimize contact.

Ecotoxicological Profile: While specific data is lacking, many halogenated aromatic

compounds are toxic to aquatic life with long-lasting effects.[7] Therefore, it must be

assumed that 2,5-dichloro-[1]thiazolo[5,4-b]pyridine is an environmental hazard. Every

precaution must be taken to prevent its release into drains, soil, or waterways.

Section 6: Disposal Considerations
All waste containing this compound, including empty containers, contaminated wipes, and spill

cleanup materials, must be treated as hazardous waste.

Procedure: Collect waste in a clearly labeled, sealed container.

Regulations: Dispose of the material through a licensed hazardous waste disposal company,

in full compliance with all federal, state, and local regulations.[3] Do not dispose of it down

the drain or in regular trash.

Conclusion
2,5-dichloro-[1]thiazolo[5,4-b]pyridine is a valuable research tool whose safe use is predicated

on a thorough understanding of its potential hazards. By adopting the GHS classification

derived from its closest structural analogs, researchers can implement appropriate engineering

controls, wear the correct PPE, and follow established protocols for handling, storage, and

emergency response. This proactive, evidence-based approach to safety ensures that the

scientific potential of this compound can be explored while protecting the health and well-being

of the professionals who handle it.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/product/b2378761?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2378761?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

